1,2-Cyclopentanedione, 3-ethyl-
1,2-Cyclopentanedione, 3-ethyl-
3-Ethyl-1, 2-cyclopentanedione, also known as fema 3152, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Ethyl-1, 2-cyclopentanedione is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Outside of the human body, 3-ethyl-1, 2-cyclopentanedione can be found in coffee and coffee products. This makes 3-ethyl-1, 2-cyclopentanedione a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
13494-08-1
VCID:
VC0076254
InChI:
InChI=1S/C7H10O2/c1-2-5-3-4-6(8)7(5)9/h5H,2-4H2,1H3
SMILES:
CCC1CCC(=O)C1=O
Molecular Formula:
C7H10O2
Molecular Weight:
126.15 g/mol
1,2-Cyclopentanedione, 3-ethyl-
CAS No.: 13494-08-1
Main Products
VCID: VC0076254
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol
| CAS No. | 13494-08-1 |
|---|---|
| Product Name | 1,2-Cyclopentanedione, 3-ethyl- |
| Molecular Formula | C7H10O2 |
| Molecular Weight | 126.15 g/mol |
| IUPAC Name | 3-ethylcyclopentane-1,2-dione |
| Standard InChI | InChI=1S/C7H10O2/c1-2-5-3-4-6(8)7(5)9/h5H,2-4H2,1H3 |
| Standard InChIKey | RRVYBPVLSILURP-UHFFFAOYSA-N |
| SMILES | CCC1CCC(=O)C1=O |
| Canonical SMILES | CCC1CCC(=O)C1=O |
| Description | 3-Ethyl-1, 2-cyclopentanedione, also known as fema 3152, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Ethyl-1, 2-cyclopentanedione is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Outside of the human body, 3-ethyl-1, 2-cyclopentanedione can be found in coffee and coffee products. This makes 3-ethyl-1, 2-cyclopentanedione a potential biomarker for the consumption of this food product. |
| Synonyms | 3-ethylcyclopentane-1,2-dione |
| PubChem Compound | 114535 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume